1-(4-chlorophenyl)-N-[(4-phenyloxan-4-yl)methyl]methanesulfonamide

• IUPAC Name: 1-(4-chlorophenyl)-N-[(4-phenyloxan-4-yl)methyl]methanesulfonamide
• InChI: InChI=1S/C19H22ClNO3S/c20-18-8-6-16(7-9-18)14-25(22,23)21-15-19(10-12-24-13-11-19)17-4-2-1-3-5-17/h1-9,21H,10-15H2
• InChI Key: CUYPWQHBEJTVGU-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1(CNS(=O)(=O)CC2=CC=C(C=C2)Cl)C3=CC=CC=C3
• Molecular Formula: C19H22ClNO3S
• Molecular Weight: 379.9 g/mol
• CAS No.: 1091006-52-8

Description

1-(4-Chlorophenyl)-N-[(4-phenyloxan-4-yl)methyl]methanesulfonamide (CPM) is an organic compound that has been widely studied in the field of scientific research due to its various applications. CPM is a member of the sulfonamide family, which are derivatives of sulfonamides, and it is used in a wide range of applications such as in the synthesis of pharmaceuticals, in the production of fertilizers and in the manufacture of paints and dyes. CPM is also known to have a wide range of biochemical and physiological effects. The purpose of

Scientific Research Applications

1-(4-chlorophenyl)-N-[(4-phenyloxan-4-yl)methyl]methanesulfonamide has a wide range of scientific research applications, including its use in the synthesis of pharmaceuticals, in the production of fertilizers, and in the manufacture of paints and dyes. This compound has also been used as a reagent in the synthesis of other compounds, such as pyridine and quinoline derivatives, and as a catalyst in the synthesis of polymers. Additionally, this compound has been used in the study of the structure and reactivity of organic molecules, and it has been used in the study of the mechanism of action of certain drugs.

Mechanism of Action

The exact mechanism of action of 1-(4-chlorophenyl)-N-[(4-phenyloxan-4-yl)methyl]methanesulfonamide is not fully understood, however it is thought to act as a proton donor and electron acceptor, which allows it to interact with other molecules and affect their reactivity. Additionally, this compound is known to form complexes with metal ions, which can affect the reactivity of the metal ion.
Biochemical and Physiological Effects
This compound has been shown to have a wide range of biochemical and physiological effects. In particular, this compound has been shown to inhibit the enzyme acetylcholinesterase, which plays an important role in the transmission of nerve impulses. Additionally, this compound has been shown to have an effect on the metabolism of glucose, and it has been shown to inhibit the growth of certain types of bacteria.

Advantages and Limitations for Lab Experiments

The use of 1-(4-chlorophenyl)-N-[(4-phenyloxan-4-yl)methyl]methanesulfonamide in laboratory experiments has several advantages, including its low cost, its ease of synthesis, and its wide range of applications. Additionally, this compound is relatively stable, and it is non-toxic, making it safe to use in laboratory experiments. However, there are some limitations to using this compound in laboratory experiments, including its low solubility in water, its tendency to form complexes with metal ions, and its susceptibility to hydrolysis.

Future Directions

1-(4-chlorophenyl)-N-[(4-phenyloxan-4-yl)methyl]methanesulfonamide has a wide range of potential future applications, including its use in the synthesis of new drugs and its use in the study of the structure and reactivity of organic molecules. Additionally, this compound could be used in the development of new catalysts for the synthesis of polymers, as well as in the development of new fertilizers and paints and dyes. Furthermore, this compound could be used in the study of the mechanism of action of drugs, and it could be used in the development of new treatments for diseases.

Synthesis Methods

1-(4-chlorophenyl)-N-[(4-phenyloxan-4-yl)methyl]methanesulfonamide can be synthesized using a variety of methods, including the classical Vilsmeier-Haack reaction, the Hantzsch reaction, the Ullmann reaction, and the Knoevenagel condensation. The most common method is the Vilsmeier-Haack reaction, which involves the reaction of a primary amine with a halogenated aryl compound in the presence of a Lewis acid such as phosphorus pentachloride. This reaction produces an intermediate that can be further reacted with a sulfonamide to form this compound.